3-(2-methoxyphenyl)-2-((4-nitrobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
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Description
3-(2-methoxyphenyl)-2-((4-nitrobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H17N3O4S2 and its molecular weight is 427.49. The purity is usually 95%.
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Scientific Research Applications
Hybrid Catalysts in Synthesis
The synthesis of pyrano[2,3-d]pyrimidine scaffolds, which are related to the core structure of the compound , has been highlighted for its importance in medicinal and pharmaceutical industries. These scaffolds have broad synthetic applications and bioavailability, with recent studies focusing on the application of hybrid catalysts for their development. Such catalysts include organocatalysts, metal catalysts, ionic liquid catalysts, and nanocatalysts, offering a diverse toolkit for synthesizing complex molecules with potential lead molecules in drug discovery (Parmar, Vala, & Patel, 2023).
Photosensitive Protecting Groups
The component "4-nitrobenzyl" within the compound's structure is related to photosensitive protecting groups, which are pivotal in synthetic chemistry. Such groups, including 2-nitrobenzyl and its derivatives, show promise for future applications by enabling precise control over the release of protected compounds under light exposure. This strategy is valuable for developing controlled-release drugs and materials sensitive to light (Amit, Zehavi, & Patchornik, 1974).
Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) are crucial for environmental remediation, particularly in degrading recalcitrant compounds in water. Studies on acetaminophen degradation using AOPs highlight the role of various catalysts and the generation of by-products, which may inform the environmental impact and degradation pathways of complex organic molecules similar to the compound (Qutob et al., 2022).
Antimalarial Activity
Research into the antimalarial activity of marine-derived natural products, including aromatic compounds like p-methoxybenzyl alcohol, provides insights into the potential biological activities of methoxyphenyl components. Such studies underscore the importance of natural product chemistry in discovering new therapeutic agents (Wright et al., 1996).
Properties
IUPAC Name |
3-(2-methoxyphenyl)-2-[(4-nitrophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O4S2/c1-27-17-5-3-2-4-16(17)22-19(24)18-15(10-11-28-18)21-20(22)29-12-13-6-8-14(9-7-13)23(25)26/h2-9H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJMRHVSTKSVWKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2C(=O)C3=C(CCS3)N=C2SCC4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.